Cas no 135322-01-9 (3-{(tert-butoxy)carbonylamino}-4-hydroxybenzoic acid)
135322-01-9 structure
Product Name:3-{(tert-butoxy)carbonylamino}-4-hydroxybenzoic acid
CAS No:135322-01-9
MF:C12H15NO5
MW:253.251203775406
CID:900621
PubChem ID:54495816
Update Time:2026-04-29
3-{(tert-butoxy)carbonylamino}-4-hydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-((tert-Butoxycarbonyl)amino)-4-hydroxybenzoic acid
- 3-(Boc-amino)-4-hydroxybenzoic acid
- 4-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
- 3-{(tert-butoxy)carbonylamino}-4-hydroxybenzoic acid
-
- Inchi: InChI=1S/C12H15NO5/c1-12(2,3)18-11(17)13-8-6-7(10(15)16)4-5-9(8)14/h4-6,14H,1-3H3,(H,13,17)(H,15,16)
- InChI Key: XYZXKCPZRILCCL-UHFFFAOYSA-N
- SMILES: CC(C)(OC(NC1=C(O)C=CC(C(O)=O)=C1)=O)C
Computed Properties
- Exact Mass: 253.09505
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
Experimental Properties
- PSA: 95.86
3-{(tert-butoxy)carbonylamino}-4-hydroxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1228756-0.05g |
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxybenzoic acid |
135322-01-9 | 0.05g |
$323.0 | 2023-06-08 | ||
| Enamine | EN300-1228756-0.1g |
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxybenzoic acid |
135322-01-9 | 0.1g |
$339.0 | 2023-06-08 | ||
| Enamine | EN300-1228756-0.25g |
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxybenzoic acid |
135322-01-9 | 0.25g |
$354.0 | 2023-06-08 | ||
| Enamine | EN300-1228756-0.5g |
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxybenzoic acid |
135322-01-9 | 0.5g |
$370.0 | 2023-06-08 | ||
| Enamine | EN300-1228756-1.0g |
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxybenzoic acid |
135322-01-9 | 1g |
$385.0 | 2023-06-08 | ||
| Enamine | EN300-1228756-2.5g |
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxybenzoic acid |
135322-01-9 | 2.5g |
$754.0 | 2023-06-08 | ||
| Enamine | EN300-1228756-5.0g |
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxybenzoic acid |
135322-01-9 | 5g |
$1115.0 | 2023-06-08 | ||
| Enamine | EN300-1228756-10.0g |
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxybenzoic acid |
135322-01-9 | 10g |
$1654.0 | 2023-06-08 | ||
| Enamine | EN300-1228756-50mg |
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxybenzoic acid |
135322-01-9 | 50mg |
$455.0 | 2023-10-02 | ||
| Enamine | EN300-1228756-100mg |
3-{[(tert-butoxy)carbonyl]amino}-4-hydroxybenzoic acid |
135322-01-9 | 100mg |
$476.0 | 2023-10-02 |
3-{(tert-butoxy)carbonylamino}-4-hydroxybenzoic acid Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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